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An In-depth Exploration for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the molecular structure of 1,3-
dimethylimidazolium dimethyl phosphate ([DMIm][DMP]), an ionic liquid of significant
interest in green chemistry, catalysis, and electrochemistry.[1][2] Through a synthesis of
experimental data and computational insights, this document elucidates the key structural
features, spectroscopic signatures, and physicochemical properties of [DMIm][DMP]. The guide
is designed to equip researchers, scientists, and drug development professionals with a
foundational understanding of this versatile compound, enabling its informed application in
various scientific endeavors.

Introduction: The Significance of 1,3-
Dimethylimidazolium Dimethyl Phosphate

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1256851#bc-rfq
https://www.benchchem.com/product/b1256851/docs?utm_src=pdf-body#unveiling-the-molecular-architecture-of-1-3-dimethylimidazolium-dimethyl-phosphate-a-technical-guide
https://www.benchchem.com/product/b1256851/docs?utm_src=pdf-body#unveiling-the-molecular-architecture-of-1-3-dimethylimidazolium-dimethyl-phosphate-a-technical-guide
https://www.chemimpex.com/products/39809
https://hiyka.com/13-dimethylimidazolium/
https://www.benchchem.com/product/b1256851/docs?utm_src=pdf-body#unveiling-the-molecular-architecture-of-1-3-dimethylimidazolium-dimethyl-phosphate-a-technical-guide
https://www.benchchem.com/product/b1256851/docs?utm_src=pdf-body#unveiling-the-molecular-architecture-of-1-3-dimethylimidazolium-dimethyl-phosphate-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1,3-Dimethylimidazolium dimethyl phosphate is a member of the imidazolium-based ionic
liquids, a class of compounds renowned for their unique properties, including low volatility, high
thermal stability, and excellent solvency for a wide range of substances.[1][2] Comprising a 1,3-
dimethylimidazolium cation and a dimethyl phosphate anion, [DMIm][DMP] is a halogen-free,
low-melting ionic liquid, making it an environmentally benign alternative to traditional volatile
organic solvents.[3][4]

The distinct molecular structure of [DMIm][DMP] underpins its utility in diverse applications. It
has demonstrated efficacy as a catalyst and solvent in organic synthesis, such as in
Knoevenagel condensation reactions.[5] Furthermore, its ability to dissolve biomass has led to
its use in the pretreatment of materials like sugarcane bagasse for the production of biofuels.[5]
In the realm of electrochemistry, its high ionic conductivity and wide electrochemical window
make it a promising electrolyte for batteries and supercapacitors.[2][6][7] A thorough
understanding of its molecular architecture is therefore paramount for optimizing its
performance in these and other potential applications.

Synthesis and Spectroscopic Characterization

The synthesis of 1,3-dimethylimidazolium dimethyl phosphate is typically achieved through
the reaction of 1-methylimidazole with trimethyl phosphate.[5] This straightforward and efficient
method yields the desired ionic liquid with high purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are indispensable tools for confirming the structure of [DMIm]
[DMP]. The spectra are characterized by distinct signals corresponding to the protons and
carbons of the imidazolium cation and the dimethyl phosphate anion.

A representative 'H NMR spectrum of [DMIm][DMP] exhibits characteristic chemical shifts.[8]
The proton at the C2 position of the imidazolium ring (NCHN) typically appears as a singlet at
approximately 9.68 ppm. The protons at the C4 and C5 positions (NCHCHN) resonate as a
multiplet around 7.54 ppm. The two methyl groups attached to the nitrogen atoms of the
imidazolium ring (HsCNCHNCHSs) produce a sharp singlet at about 3.75 ppm. The methyl
groups of the dimethyl phosphate anion (P(OCHs)2) are observed as a doublet around 3.24
ppm due to coupling with the phosphorus atom.[8]

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b1256851/docs?utm_src=pdf-body#unveiling-the-molecular-architecture-of-1-3-dimethylimidazolium-dimethyl-phosphate-a-technical-guide
https://www.chemimpex.com/products/39809
https://hiyka.com/13-dimethylimidazolium/
https://pubs.rsc.org/en/content/articlepdf/2019/ra/c9ra07731f
https://pmc.ncbi.nlm.nih.gov/articles/PMC9074696/
https://www.chemdad.com/index.php?c=article&id=46442
https://www.chemdad.com/index.php?c=article&id=46442
https://hiyka.com/13-dimethylimidazolium/
http://www.electrochemsci.org/papers/vol16/211138.pdf
https://www.electrochemsci.org/papers/vol16/211138.pdf
https://www.benchchem.com/product/b1256851/docs?utm_src=pdf-body#unveiling-the-molecular-architecture-of-1-3-dimethylimidazolium-dimethyl-phosphate-a-technical-guide
https://www.chemdad.com/index.php?c=article&id=46442
https://www.researchgate.net/figure/NMR-Spectra-of-1-3-methylmethylimidazolium-dimethyl-phosphate-with-chloroform-D-solvent_fig1_281731840
https://www.researchgate.net/figure/NMR-Spectra-of-1-3-methylmethylimidazolium-dimethyl-phosphate-with-chloroform-D-solvent_fig1_281731840
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

13C NMR spectroscopy further corroborates the molecular structure, with distinct resonances
for each carbon atom in the cation and anion.[3][4]

Table 1: Representative *H NMR Chemical Shifts for 1,3-Dimethylimidazolium Dimethyl

Phosphate
Assignment Chemical Shift (8, ppm) Multiplicity
NCHN 9.6835 Singlet
NCHCHN 7.5415 Multiplet
H3CNCHNCHs 3.7465 Singlet
P(OCHs)2 3.2425 Doublet

Note: Chemical shifts can vary slightly depending on the solvent and experimental conditions.

Infrared (IR) Spectroscopy

The vibrational modes of [DMIm][DMP] are probed using Fourier-transform infrared (FTIR)
spectroscopy. The IR spectrum displays characteristic absorption bands that correspond to the
functional groups present in the cation and anion.

Key vibrational frequencies include:[8]

e ~3444 cm~1; =C-H stretching vibrations of the imidazolium ring.

e ~1577 and 1386 cm~*: C=N stretching vibrations within the imidazolium ring.
e ~1521-1577 cm~1; P=0 stretching of the dimethyl phosphate anion.

e ~1042-1227 cm~1: P-OR stretching vibrations.[8]

e ~748 cm~1: Imidazole ring bending mode.[8]

Computational studies using density functional theory (DFT) have been employed to calculate
the vibrational spectra of [DMIm][DMP], showing good agreement with experimental data and
aiding in the precise assignment of vibrational modes.[9][10]
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Molecular Structure and Intermolecular Interactions

The molecular structure of 1,3-dimethylimidazolium dimethyl phosphate is defined by the
lonic interaction between the planar 1,3-dimethylimidazolium cation and the tetrahedral
dimethyl phosphate anion. The overall arrangement of these ions in the condensed phase is
governed by a complex interplay of electrostatic forces, hydrogen bonding, and van der Waals
interactions.

Cation and Anion Geometry

The 1,3-dimethylimidazolium cation possesses a planar five-membered ring. The two methyl
groups are situated on the nitrogen atoms. The dimethyl phosphate anion has a central
phosphorus atom bonded to two methoxy groups and two oxygen atoms, adopting a
tetrahedral geometry.

Intermolecular Interactions and Computational Insights

Computational studies, particularly those employing DFT and molecular dynamics simulations,
have provided valuable insights into the nature of the interactions between the cation and
anion.[11][12][13] These studies reveal that the hydrogen atoms on the imidazolium ring,
particularly the one at the C2 position, can form hydrogen bonds with the oxygen atoms of the
dimethyl phosphate anion. These interactions play a crucial role in determining the physical
properties of the ionic liquid, such as its viscosity and melting point.

Molecular dynamics simulations have also been used to investigate the structure and dynamics
of related 1,3-dimethylimidazolium-based ionic liquids.[11][13][14] These studies indicate
significant long-range structural correlations in the liquid state, with a tendency for the
imidazolium rings to exhibit parallel stacking at short distances.[13]

Diagram 1: Schematic Representation of the Interaction between the 1,3-Dimethylimidazolium
Cation and the Dimethyl Phosphate Anion
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Caption: Cation-anion interaction in [DMIm][DMP].

Physicochemical Properties and Applications

The unique molecular structure of 1,3-dimethylimidazolium dimethyl phosphate gives rise to
a set of physicochemical properties that are advantageous for various applications.

Table 2: Selected Physicochemical Properties of 1,3-Dimethylimidazolium Dimethyl
Phosphate
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Property Value Conditions
Molecular Weight 222.18 g/mol

Appearance Colorless to yellow clear liquid Room Temperature
Density 1.277 g/cm3 20 °C

Refractive Index 1.486 20 °C

pH 2.4 20 °C (in H20)

Data sourced from commercial suppliers and may vary.[5]
The applications of [DMIm][DMP] are diverse and continue to expand:

o Green Chemistry: It serves as an environmentally friendly solvent and catalyst in organic
reactions, minimizing the use of volatile and hazardous organic compounds.[1][2]

» Biomass Processing: Its ability to dissolve cellulose makes it a key component in the
pretreatment of lignocellulosic biomass for the production of biofuels and other value-added
chemicals.[5]

o Electrochemistry: Its high ionic conductivity and thermal stability make it a suitable electrolyte
in batteries, supercapacitors, and other electrochemical devices.[2][6][7]

o Separation Processes: It has been investigated for use in extractive distillation for separating
azeotropic mixtures.[15]

Experimental Protocols
Synthesis of 1,3-Dimethylimidazolium Dimethyl
Phosphate

Materials:
e 1-Methylimidazole

o Trimethyl phosphate
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e Anhydrous solvent (e.g., toluene or acetonitrile)

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1-
methylimidazole in the anhydrous solvent.

e Slowly add an equimolar amount of trimethyl phosphate to the solution while stirring.

e Heat the reaction mixture to reflux and maintain for several hours. The progress of the
reaction can be monitored by techniques such as TLC or NMR.

 After the reaction is complete, cool the mixture to room temperature.

» Remove the solvent under reduced pressure using a rotary evaporator.

e The resulting viscous liquid is washed several times with a non-polar solvent (e.g., diethyl
ether or hexane) to remove any unreacted starting materials.

e The purified 1,3-dimethylimidazolium dimethyl phosphate is then dried under vacuum to
remove any residual solvent.

Diagram 2: Workflow for the Synthesis of [DMIm][DMP]

ot Mstimidzole Remove Solvent Wash with
and Trimethyl Phosphate Reflux Reaction Mixture Cool to Room Temperature Dry Under Vacuum Purified [DMIm][DMP]
(Rotary Evaporator) Non-Polar Solvent
in Anhydrous Solvent
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Caption: Synthesis workflow for [DMIm][DMP].

Conclusion

The molecular structure of 1,3-dimethylimidazolium dimethyl phosphate is intricately linked
to its valuable physicochemical properties and diverse applications. This technical guide has
provided a detailed overview of its synthesis, spectroscopic characterization, and the key
intermolecular forces that govern its behavior. The combination of experimental data from NMR

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1256851/docs?utm_src=pdf-body#unveiling-the-molecular-architecture-of-1-3-dimethylimidazolium-dimethyl-phosphate-a-technical-guide
https://www.benchchem.com/product/b1256851/docs?utm_src=pdf-body-img#unveiling-the-molecular-architecture-of-1-3-dimethylimidazolium-dimethyl-phosphate-a-technical-guide
https://www.benchchem.com/product/b1256851/docs?utm_src=pdf-body#unveiling-the-molecular-architecture-of-1-3-dimethylimidazolium-dimethyl-phosphate-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

and IR spectroscopy with insights from computational modeling offers a holistic understanding
of this important ionic liquid. For researchers and scientists, this knowledge is crucial for
designing new materials and processes that leverage the unique attributes of [DMIm][DMP],
particularly in the pursuit of more sustainable chemical technologies.

References

e Synthesis of 1,3-dimethyl imidazolium dimethyl phosphate [DMImd-DMP]. (n.d.).
ResearchGate. Retrieved from [Link]

* NMR Spectra of 1,3-methylmethylimidazolium dimethyl phosphate with... (n.d.).
ResearchGate. Retrieved from [Link]

e 1,3-DIMETHYLIMIDAZOLIUM DIMETHYL PHOSPHATE. (n.d.). Five Chongqging Chemdad
Co. Retrieved from [Link]

e FTIR spectrum of 1,3-methylmethylimidazolium dimethyl phosphate. (n.d.). ResearchGate.
Retrieved from [Link]

e Wiedemann, C., Hempel, G., & Bordusa, F. (2019). Reorientation dynamics and ion
diffusivity of neat dimethylimidazolium dimethylphosphate probed by NMR spectroscopy.
RSC Advances, 9(63), 36943—-36950. Retrieved from [Link]

e Wiedemann, C., Hempel, G., & Bordusa, F. (2019). Reorientation dynamics and ion
diffusivity of neat dimethylimidazolium dimethylphosphate probed by NMR spectroscopy.
PMC, 9(63), 36943—-36950. Retrieved from [Link]

e Sik, K. H., et al. (2010). The Vibrational Infrared Spectra of 1-Methyl-3-methylimidazolium
Dimethylphosphate. Is the Dispersion-Corrected Functional Important in Intermolecular DFT
Calculation of lonic Liquids? Spectroscopy Letters, 43(6), 513-522. Retrieved from [Link]

» Electrochemical Properties of 1,3-Dimethylimidazolium Dicyanamide,
Bis(trifluoromethanesulfonyl)imide and Dimethylphosphate. (2021). International Journal of
Electrochemical Science, 16, 211138. Retrieved from [Link]

o Electrochemical Properties of 1,3-Dimethylimidazolium Dicyanamide,
Bis(trifluoromethanesulfonyl)imide and Dimethylphosphate. (2021). International Journal of

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.researchgate.net/publication/338165791_Synthesis_of_13-dimethyl_imidazolium_dimethyl_phosphate_DMImd-DMP
https://www.researchgate.net/figure/NMR-Spectra-of-1-3-methylmethylimidazolium-dimethyl-phosphate-with-chloroform-D-solvent_fig1_322690949
https://www.benchchem.com/product/b1256851/docs?utm_src=pdf-body#unveiling-the-molecular-architecture-of-1-3-dimethylimidazolium-dimethyl-phosphate-a-technical-guide
https://www.chemdad.com/cas-654058-04-5.html
https://www.researchgate.net/figure/FTIR-spectrum-of-1-3-methylmethylimidazolium-dimethyl-phosphate_fig2_322690949
https://pubs.rsc.org/en/content/articlelanding/2019/ra/c9ra07731f
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9079373/
https://www.tandfonline.com/doi/abs/10.1080/00387010.2010.483918
https://www.electrochemsci.org/papers/vol16/16110211138.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Electrochemical Science, 16, 211138. Retrieved from [Link]

Synthesis of 2--Azido--1,3--dimethylimidazolinium Hexafluorophosphate (ADMP). (2015).
Organic Syntheses, 92, 193-205. Retrieved from [Link]

The Vibrational Infrared Spectra of 1-Methyl-3-methylimidazolium Dimethylphosphate. Is the
Dispersion-Corrected Functional... (2010). Taylor & Francis Online. Retrieved from [Link]

1,3-Dimethylimidazolium Dimethyl Phosphate, >98%. (n.d.). Hiyka. Retrieved from [Link]

Chemical structure and denotation of dimethylimidazolium dimethylphosphate ([C1C1IM]
[(CH3)2P0O4]). (n.d.). ResearchGate. Retrieved from [Link]

Novel 1,3-Dimethylimidazolium Dimethyl Phosphate lonic Liquid for Efficient Separation
of the 1,3,5-Trioxane/Water Azeotropic System by Extractive Distillation: Molecular Insights
and Process Enhancement. (2024). ACS Sustainable Chemistry & Engineering. Retrieved
from [Link]

Ly, 1., et al. (2009). Computational studies of structures and dynamics of 1,3-
dimethylimidazolim salt liquids and their interfaces using polarizable potential models. The
Journal of Physical Chemistry A, 113(10), 2127-2135. Retrieved from [Link]

The Vibrational Infrared Spectra of 1-Methyl-3-methylimidazolium Dimethylphosphate. Is the
Dispersion-Corrected Functional Important in Intermolecular DFT Calculation of lonic
Liquids? (2010). Taylor & Francis Online. Retrieved from [Link]

Computational Studies of Structures and Dynamics of 1, 3-Dimethylimidazolim Salt Liquid
and their Interfaces Using Polarizable Potential Models. (2009). OSTI.GOV. Retrieved from
[Link]

Absorption Process of CO2 into 1,3-Dimethylimidazolium Dimethyl Phosphate lonic
Liguid Revealed by Band Shift and Bandwidth Broadening in In Situ Raman Spectra. (2025).
ACS Publications. Retrieved from [Link]

Molecular dynamics simulation studies of 1,3- dimethyl imidazolium nitrate ionic liquid with
water. (2017). arXiv. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.researchgate.net/publication/356073151_Electrochemical_Properties_of_13-Dimethylimidazolium_Dicyanamide_Bis_trifluoromethanesulfonylimide_and_Dimethylphosphate_Ionic_Liquids
http://www.orgsyn.org/demo.aspx?prep=v92p0193
https://www.tandfonline.com/doi/pdf/10.1080/00387010.2010.483918
https://www.benchchem.com/product/b1256851/docs?utm_src=pdf-body#unveiling-the-molecular-architecture-of-1-3-dimethylimidazolium-dimethyl-phosphate-a-technical-guide
https://www.hiyka.com/products/1-3-dimethylimidazolium-dimethyl-phosphate
https://www.researchgate.net/figure/Chemical-structure-and-denotation-of-dimethylimidazolium-dimethylphosphate_fig1_337060416
https://www.benchchem.com/product/b1256851/docs?utm_src=pdf-body#unveiling-the-molecular-architecture-of-1-3-dimethylimidazolium-dimethyl-phosphate-a-technical-guide
https://pubs.acs.org/doi/10.1021/acssuschemeng.4c03848
https://pubmed.ncbi.nlm.nih.gov/19215112/
https://www.tandfonline.com/doi/full/10.1080/00387010.2010.483918
https://www.osti.gov/biblio/950150
https://www.benchchem.com/product/b1256851/docs?utm_src=pdf-body#unveiling-the-molecular-architecture-of-1-3-dimethylimidazolium-dimethyl-phosphate-a-technical-guide
https://pubs.acs.org/doi/10.1021/acs.jpca.5b07248
https://arxiv.org/abs/1701.07638
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

¢ Study of 1,3-dimethylimidazolium chloride with electronic structure methods and force field
approaches. (2008). The Journal of Chemical Physics, 129(17), 174503. Retrieved from
[Link]

¢ 1,3-Dimethylimidazolium. (n.d.). PubChem. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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